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Compound of Interest

Compound Name: Diisoheptyl phthalate

CAS No.: 90937-19-2

Cat. No.: B1146770 Get Quote

Executive Summary & Core Directive
This guide defines a robust, field-validated protocol for the extraction and quantification of

Diisoheptyl Phthalate (DIHP) from complex environmental matrices (aqueous and solid).

Unlike standard "cookbook" methods, this protocol addresses the specific challenges of DIHP

analysis: its isomeric complexity (CAS 71888-89-6), its "transitional" volatility profile between

low- and high-molecular-weight phthalates, and the ubiquitous nature of background phthalate

contamination.[1]

The Golden Rule of Phthalate Analysis:The limit of detection is defined not by detector

sensitivity, but by the cleanliness of your blank.

Target Analyte Profile
DIHP is not a single molecule but a complex mixture of C7 branched isomers.[2] This

heterogeneity affects chromatographic peak shape and requires precise integration windows.

[2]
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Property Specification

Analyte Name Diisoheptyl Phthalate (DIHP)

CAS Number
71888-89-6 (Technical Mixture) / 41451-28-9

(Specific Isomer)

Molecular Formula C22H34O4

Molecular Weight 362.5 g/mol

Log Kow
~ 6.0 - 6.5 (High lipophilicity, binds strongly to

soil/sediment)

Boiling Point ~ 360-370 °C (Late eluter in GC)

Pre-Extraction: The Contamination Control System
Causality: Phthalates are ubiquitous plasticizers found in HVAC filters, pipette tips, bottle caps,

and Parafilm.[2] A single touch of a plastic glove can ruin a ppb-level analysis.[1]

Mandatory Glassware Preparation Protocol:

Wash: Detergent wash followed by copious tap and reagent-grade water rinses.[1][2]

Solvent Rinse: Rinse with Acetone (removes water), then Hexane (removes organic

residues).[1][2]

Bake: Heat all glassware (pipettes, vials, funnels) at 400°C for 4 hours. This thermally

degrades background phthalates.[2]

Note: Volumetric flasks cannot be baked; solvent rinse them 3x with Dichloromethane

(DCM) immediately before use.[1][2]

Storage: Cover openings with aluminum foil (dull side down). NEVER use Parafilm.
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Method A: Aqueous Samples (Drinking Water,
Wastewater)
Technique: Solid Phase Extraction (SPE) Rationale:[1][3] LLE (Liquid-Liquid Extraction)

requires large solvent volumes and increases background contamination risk.[1][2] SPE is

cleaner and offers higher enrichment factors.

Materials:

Cartridge: Polystyrene-Divinylbenzene (PS-DVB) or C18 (End-capped), 500 mg / 6 mL.[1]

Why: PS-DVB offers better retention for aromatic rings via ngcontent-ng-c2307461527=""

_nghost-ng-c2764567632="" class="inline ng-star-inserted">

interactions.[1]

Elution Solvent: Dichloromethane (DCM) or Ethyl Acetate.[1][2]

Workflow:

Sample Prep: Adjust 1 L water sample to pH < 2 with HCl (inhibits bacterial activity and

hydrolysis).[2] Add 5 mL Methanol to improve wetting.

Conditioning:

5 mL DCM (Waste) -> 5 mL Methanol (Waste) -> 5 mL Reagent Water (Waste).[1]

Critical: Do not let the cartridge dry out.[2]

Loading: Pass sample at ~5-10 mL/min. Fast flow reduces recovery of hydrophobic DIHP.[2]

Drying: Dry cartridge under vacuum for 30 mins.

Why: Residual water interferes with GC injection and immiscible elution solvents.[2]

Elution: Elute with 2 x 5 mL DCM. Soak for 1 min before collecting.
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Concentration: Evaporate to 1 mL under a gentle stream of Nitrogen (TurboVap). Do not

blow to dryness (loss of volatiles).

Method B: Solid Samples (Soil, Sediment, Sludge)
Technique: Soxhlet Extraction (Gold Standard) Rationale:[1] DIHP binds strongly to organic

carbon in soil.[2] Ultrasonic extraction is faster but often yields lower recovery for aged

samples.[2] Soxhlet ensures exhaustive extraction.[2]

Workflow:

Drying: Mix 10 g wet sample with anhydrous Sodium Sulfate (

) until free-flowing.

Why: Water acts as a barrier to organic solvents in Soxhlet.[2]

Extraction: Place in a glass thimble (pre-extracted).

Solvent: 300 mL Hexane:Acetone (1:1 v/v).

Why: Acetone swells the soil organic matter; Hexane solubilizes the non-polar DIHP.[2]

Cycle: Reflux for 16-24 hours (4-6 cycles/hour).

Concentration: Concentrate extract to ~5 mL using a Kuderna-Danish (K-D) concentrator or

Rotary Evaporator.

Sulfur Removal: If sediment is black/anoxic, add activated Copper granules to remove

elemental sulfur (interferes with MS).[1][2]

Cleanup (Interference Removal)
Protocol: Florisil Cleanup (EPA Method 3620C adapted) Why: Removes polar matrix

components (humic acids, pigments) that foul the GC liner.[2]

Column: Glass column with 10 g activated Florisil (topped with 1 cm

).
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Condition: Wash with 50 mL Hexane.

Load: Transfer 1 mL of sample extract.

Wash: Elute with 20 mL Hexane (removes non-polar aliphatics/PCBs). Discard.

Elute DIHP: Elute with 50 mL Hexane:Acetone (90:10).

Note: Phthalates are moderately polar esters; they require a slightly polar solvent to

desorb from Florisil.[2]

Final Concentrate: Evaporate to 1 mL for GC-MS analysis.

Instrumental Analysis (GC-MS)
System Configuration:

Column: 5% Phenyl-methylpolysiloxane (e.g., DB-5ms, HP-5ms), 30 m x 0.25 mm x 0.25

µm.[1]

Carrier Gas: Helium @ 1.0 mL/min (Constant Flow).

Inlet: Splitless mode @ 280°C.

Transfer Line: 290°C.[2][4]

MS Parameters (SIM Mode): DIHP fragments similarly to other phthalates but has a distinct

retention window.[2]

Quantifier Ion: m/z 149 (Base peak, protonated phthalic anhydride).[1][2]

Qualifier Ions: m/z 167, m/z 293 (if visible), m/z 113.[1][2]

Internal Standard: d4-DEHP (Deuterated Bis(2-ethylhexyl) phthalate).[1]

Why: Closest elution and chemical behavior to DIHP without native interference.[2]

Retention Time Logic: DIHP (C7) elutes after Di-n-butyl phthalate (C4) and before DEHP (C8).

[1] Expect a cluster of peaks due to isomers. Sum the area of the isomeric cluster for
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quantification.

Visualized Workflows
Figure 1: Analytical Workflow for DIHP
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Caption: Step-by-step extraction and cleanup workflow for DIHP in environmental matrices.

Figure 2: Decision Tree for Method Selection
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Start: Select Matrix

Is Sample Liquid?

High Particulates
(>1%)?

Yes

Is Sample Solid?

No

Method A: SPE
(High Throughput)

No

Filter (0.7 µm Glass Fiber)
Extract Filter via Soxhlet

Yes

Method B: Soxhlet
(Robust, Exhaustive)

Regulatory/Final Data Ultrasonic Extraction
(Rapid Screening Only)

High Throughput Screen

Click to download full resolution via product page

Caption: Decision matrix for selecting the appropriate extraction technique based on sample

physical state.

Quality Control & Troubleshooting
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Issue Probable Cause Corrective Action

High Background (m/z 149)
Contaminated glassware or

solvents.[1]

Bake glassware @ 400°C. Use

HPLC-grade solvents. Check

septum bleed.[2]

Low Recovery (<70%)
Incomplete extraction or

breakthrough.[1][2]

Water: Slow down SPE flow

rate. Soil: Increase Soxhlet

time. Check pH.

Peak Tailing
Active sites in liner or column.

[2]

Replace inlet liner (deactivated

wool).[1][2] Trim 30 cm from

GC column head.

Ghost Peaks
Carryover from previous high

sample.

Run solvent blanks between

samples.[2] Bake out column

at 300°C for 10 min.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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